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Compound of Interest

Compound Name: ONO-8713

Cat. No.: B15569312 Get Quote

ONO-8713 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance on the handling and use of ONO-8713, a

selective prostaglandin E receptor subtype 1 (EP1) antagonist.

Frequently Asked Questions (FAQs)
Q1: What is ONO-8713 and what is its mechanism of action?

ONO-8713 is a potent and selective antagonist of the prostaglandin E receptor subtype 1

(EP1). Its mechanism of action involves blocking the binding of prostaglandin E2 (PGE2) to the

EP1 receptor. This receptor is coupled to a Gq protein, and its activation typically leads to the

activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of intracellular calcium (Ca2+) stores, leading to various cellular responses. By

antagonizing this receptor, ONO-8713 inhibits these downstream signaling events.[1][2][3]

Q2: What are the physical and chemical properties of ONO-8713?
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Property Value

Chemical Formula C₂₅H₂₄F₃NO₆S

Molecular Weight 523.52 g/mol [4]

Appearance Solid powder

Purity >98%

CAS Number 209686-45-3[4]

Q3: How should I store ONO-8713?

For optimal stability, ONO-8713 should be stored under the following conditions:

Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

In Solvent -80°C 1 year[5]

ONO-8713 Signaling Pathway
The diagram below illustrates the signaling pathway of the EP1 receptor, which is antagonized

by ONO-8713.
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ONO-8713 inhibits the PGE2-mediated EP1 receptor signaling pathway.
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Troubleshooting Guide: Solubility Issues
Q4: I am having trouble dissolving ONO-8713. What are the recommended solvents?

ONO-8713 is known to have limited solubility in aqueous solutions. The recommended solvent

for preparing stock solutions is Dimethyl Sulfoxide (DMSO).

Solvent Solubility

DMSO 45 mg/mL (85.96 mM)[5]

Ethanol Information not available

Aqueous Buffers (e.g., PBS) Sparingly soluble

Q5: How do I prepare a stock solution of ONO-8713 in DMSO?

Here is a detailed protocol for preparing a stock solution of ONO-8713.

Materials:

ONO-8713 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Weigh the Compound: Accurately weigh the desired amount of ONO-8713 powder.

Calculate Solvent Volume: Use the following table to determine the volume of DMSO needed

to achieve the desired concentration.
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Desired Concentration Volume of DMSO for 1 mg of ONO-8713

1 mM 1.91 mL

5 mM 0.38 mL

10 mM 0.19 mL

Dissolution: Add the calculated volume of DMSO to the vial containing the ONO-8713
powder.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does not

fully dissolve, brief sonication (5-10 minutes in a water bath sonicator) may be helpful.[5]

Storage: Store the stock solution at -80°C in small aliquots to minimize freeze-thaw cycles.[5]

Q6: My compound precipitates when I dilute the DMSO stock solution into my aqueous cell

culture medium. How can I prevent this?

Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue with

hydrophobic compounds. This "crashing out" occurs due to the poor solubility of the compound

in the aqueous environment.[6]

Here is a workflow to troubleshoot and prevent precipitation:
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Workflow for troubleshooting ONO-8713 precipitation in aqueous solutions.
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Experimental Protocols
Q7: Can you provide a general protocol for using ONO-8713 in in vitro cell-based assays?

Protocol for In Vitro Experiments:

Prepare a High-Concentration Stock: Prepare a 10 mM stock solution of ONO-8713 in 100%

DMSO as described above.

Create Intermediate Dilutions: On the day of the experiment, prepare intermediate dilutions

of the stock solution in pre-warmed (37°C) cell culture medium. It is recommended to

perform serial dilutions to minimize the final DMSO concentration.

Final Dilution and Treatment: Add a small volume of the final intermediate dilution to your

cells in culture. The final DMSO concentration should ideally be kept below 0.5% to avoid

solvent-induced cytotoxicity.

Controls: Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Q8: Are there any published protocols for in vivo studies with ONO-8713?

In a study investigating the effects of ONO-8713 on NMDA-induced brain lesions in mice, the

compound was administered via intraperitoneal (i.p.) injection at a dose of 10 µg/kg.[7] While

the specific vehicle for this in vivo study is not detailed in the publication, researchers often use

formulations containing DMSO, polyethylene glycol (PEG), and/or Tween 80 to solubilize

hydrophobic compounds for intraperitoneal administration. It is crucial to perform pilot studies

to determine the optimal and well-tolerated vehicle for your specific animal model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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